Cas no 898767-77-6 (1-cyclopropyl-3-(3-fluorophenyl)propan-1-one)

1-Cyclopropyl-3-(3-fluorophenyl)propan-1-one is a fluorinated ketone derivative featuring a cyclopropyl group and a 3-fluorophenyl moiety. This compound is of interest in synthetic organic chemistry due to its structural versatility, serving as a key intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of the cyclopropyl ring enhances conformational rigidity, while the fluorine substituent on the phenyl group can influence electronic properties and metabolic stability. Its well-defined reactivity profile allows for selective functionalization, making it valuable in medicinal chemistry for structure-activity relationship studies. The compound is typically handled under controlled conditions to ensure purity and stability.

1-cyclopropyl-3-(3-fluorophenyl)propan-1-one structure

898767-77-6 structure

Product Name:1-cyclopropyl-3-(3-fluorophenyl)propan-1-one

CAS No:898767-77-6

MF:C₁₂H₁₃FO

MW:192.229427099228

MDL:MFCD03843551

CID:1946453

PubChem ID:24726164

Update Time:2025-10-14

1-cyclopropyl-3-(3-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

- CYCLOPROPYL 2-(3-FLUOROPHENYL)ETHYL KETONE
- 1-cyclopropyl-3-(3-fluorophenyl)propan-1-one
- LogP
- AKOS012656003
- CYCLOPROPYL2-(3-FLUOROPHENYL)ETHYLKETONE
- 1-Cyclopropyl-3-(3-fluorophenyl)-1-propanone
- CYCLOPROPYL2-(3-FLUOROPHENYL)ETHYL KETONE
- 898767-77-6
- DTXSID30644557
- SCHEMBL23866779
- MFCD03843551
- MDL： MFCD03843551
- Inchi： 1S/C12H13FO/c13-11-3-1-2-9(8-11)4-7-12(14)10-5-6-10/h1-3,8,10H,4-7H2
- InChI Key： KWVLAEYOUCATTD-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)CCC(C1CC1)=O

Computed Properties

Exact Mass: 192.095043196g/mol
Monoisotopic Mass: 192.095043196g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 17.1Å²

1-cyclopropyl-3-(3-fluorophenyl)propan-1-one Pricemore >>

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